Cas no 1805293-27-9 (4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide)

• Product Name: 4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide
• CAS No: 1805293-27-9
• MF: C₇H₃F₆N₃O₅S
• MW: 355.171241044998
• CID: 4843875
• Update Time: 2025-10-31

4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide

• Inchi： 1S/C7H3F6N3O5S/c8-6(9,10)3-1-2(16(17)18)4(21-7(11,12)13)5(15-3)22(14,19)20/h1H,(H2,14,19,20)
• InChI Key： DHVYYUUIMICITG-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=C(C(F)(F)F)N=1)[N+](=O)[O-])OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 523
• XLogP3: 1.7
• Topological Polar Surface Area: 137

Additional information on 4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide

Introduction to 4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide (CAS No. 1805293-27-9)

4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide, identified by its CAS number 1805293-27-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of multiple fluorinated substituents, including trifluoromethoxy and trifluoromethyl groups, enhances its electronic properties and influences its interactions with biological targets, making it a promising candidate for further investigation.

The structural features of 4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide contribute to its unique chemical and pharmacological profile. The nitro group at the 4-position introduces a strong electron-withdrawing effect, which can modulate the reactivity and binding affinity of the molecule. Meanwhile, the trifluoromethoxy group at the 3-position and the trifluoromethyl group at the 6-position provide additional electronic and steric influences, potentially enhancing lipophilicity and metabolic stability. These structural elements are critical in determining the compound's efficacy and selectivity in biological systems.

In recent years, there has been growing interest in developing novel sulfonamides as pharmacological agents due to their broad spectrum of biological activities. Sulfonamides are known to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, among others. The specific substitution pattern of 4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide makes it an intriguing candidate for further exploration in drug discovery. Its unique combination of functional groups suggests potential interactions with various biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Fluorinated pyridine derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The electron-withdrawing nature of the nitro group can enhance binding interactions with metal ions or aromatic residues in protein targets, while the fluorinated substituents can improve pharmacokinetic properties such as solubility and bioavailability. These characteristics make 4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide a valuable scaffold for developing novel anticancer agents.

Moreover, the compound's sulfonamide moiety is a well-documented pharmacophore that can engage with biological systems through hydrogen bonding and other non-covalent interactions. This versatility allows for fine-tuning of molecular properties to optimize drug-like characteristics. Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy, facilitating the design of more effective derivatives.

Recent studies have also highlighted the role of fluorine atoms in modulating drug efficacy and selectivity. Fluoro-substituted compounds often exhibit improved metabolic stability, reduced degradation by enzymes, and enhanced cell membrane permeability. These attributes are particularly relevant in developing long-acting drugs with sustained therapeutic effects. The presence of multiple fluorinated groups in 4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide suggests that it may possess these advantageous properties, making it a promising candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex pyridine core structure efficiently. The introduction of fluorinated groups often necessitates specialized reagents and techniques to ensure regioselectivity and minimize side reactions.

In conclusion,4-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonamide (CAS No. 1805293-27-9) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological agents. Its unique combination of functional groups positions it as a valuable tool for medicinal chemists exploring new therapeutic strategies. As research continues to uncover the full potential of this compound, it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.